Cas no 55409-91-1 (Thiourea, N-[3-(1-methylethoxy)propyl]-N'-phenyl-)

• Product Name: Thiourea, N-[3-(1-methylethoxy)propyl]-N'-phenyl-
• CAS No: 55409-91-1
• MF: C₁₃H₂₀N₂OS
• MW: 252.375701904297
• CID: 351986
• PubChem ID: 2956030
• Update Time: 2025-04-19

Thiourea, N-[3-(1-methylethoxy)propyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-[3-(1-methylethoxy)propyl]-N'-phenyl-
• 1-phenyl-3-(3-propan-2-yloxypropyl)thiourea
• SR-01000277274
• 55409-91-1
• SR-01000277274-1
• AKOS000382032
• N-(3-isopropoxypropyl)-N'-phenylthiourea
• DTXSID30387977

• Inchi： 1S/C13H20N2OS/c1-11(2)16-10-6-9-14-13(17)15-12-7-4-3-5-8-12/h3-5,7-8,11H,6,9-10H2,1-2H3,(H2,14,15,17)
• InChI Key： UHMSRUARJQNEJT-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1)NCCCOC(C)C

Computed Properties

• Exact Mass: 252.1298
• Monoisotopic Mass: 252.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• PSA: 33.29